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Compound of Interest

Compound Name: (rac)-CHEMBL333994

Cat. No.: B3181960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(rac)-CHEMBL333994, systematically named N-[(3R)-1-(2-Fluorophenyl)-4-oxo-3,4,6,7-

tetrahydro[1][2]diazepino[6,7,1-hi]indol-3-yl]-1H-indole-2-carboxamide, is a small molecule of

interest in biomedical research and drug discovery. Its complex heterocyclic structure suggests

potential biological activity, likely as an inhibitor of protein kinases due to structural similarities

with known kinase inhibitors.

This document provides detailed guidelines for the handling, storage, and use of (rac)-
CHEMBL333994 in a laboratory setting. It includes recommended protocols for in vitro kinase

assays to assess its inhibitory potential against Glycogen Synthase Kinase-3 (GSK-3) and

Cyclin-Dependent Kinases (CDKs), putative targets for compounds of this structural class.

Chemical and Physical Properties
A summary of the key computed chemical and physical properties for (rac)-CHEMBL333994 is

provided in the table below. These values are computationally derived and should be

considered as estimates.
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Property Value

Molecular Formula C₂₆H₁₉FN₄O₂

Molecular Weight 438.5 g/mol

IUPAC Name

N-[(3R)-1-(2-fluorophenyl)-4-oxo-3,4,6,7-

tetrahydro[1][2]diazepino[6,7,1-hi]indol-3-yl]-1H-

indole-2-carboxamide

ChEMBL ID CHEMBL333994

CAS Number 167820-10-2

Handling and Storage Guidelines
As a powdered chemical compound with potential biological activity, (rac)-CHEMBL333994
should be handled with care to minimize exposure and maintain its integrity.

Personal Protective Equipment (PPE)
When handling (rac)-CHEMBL333994, especially in its powdered form, the following PPE is

mandatory:

Gloves: Nitrile or latex gloves should be worn at all times.

Lab Coat: A clean lab coat should be worn to protect clothing.

Eye Protection: Safety glasses or goggles are required to prevent eye contact.

Respiratory Protection: When weighing or transferring the powder, a properly fitted respirator

or the use of a chemical fume hood is recommended to avoid inhalation.

Storage
Proper storage is crucial for maintaining the stability and activity of the compound.

Short-term Storage: For immediate use, store at 2-8°C.
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Long-term Storage: For long-term storage, it is recommended to store the solid compound at

-20°C or lower in a tightly sealed, light-resistant container.

Solution Storage: Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles

and stored at -80°C.

Weighing and Solution Preparation
Perform all weighing and initial dilutions of the powdered compound within a chemical fume

hood to minimize inhalation risk.

Use an anti-static gun if the powder is prone to static dispersal.

For solution preparation, dissolve the compound in a suitable organic solvent such as

dimethyl sulfoxide (DMSO) to create a concentrated stock solution. Further dilutions into

aqueous buffers for biological assays should be done immediately before use.

Putative Signaling Pathways
Based on the structural similarity of (rac)-CHEMBL333994 to known inhibitors, it is

hypothesized to target protein kinases such as GSK-3 and CDKs. Inhibition of these kinases

can have significant effects on cellular processes.

Glycogen Synthase Kinase-3 (GSK-3) Signaling Pathway
GSK-3 is a constitutively active serine/threonine kinase involved in a multitude of cellular

processes including metabolism, cell proliferation, and apoptosis.[1][2] Its activity is regulated

by inhibitory phosphorylation through pathways such as the PI3K/Akt pathway.[1] Inhibition of

GSK-3 can lead to the stabilization of β-catenin and modulation of Wnt signaling.[2]
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Start

Prepare serial dilutions of (rac)-CHEMBL333994 in DMSO

Add inhibitor or DMSO (control) to wells Prepare GSK-3β enzyme solution in kinase buffer

Add enzyme to wells

Prepare substrate/ATP mix in kinase buffer

Add substrate/ATP mix to initiate reaction

Incubate at room temperature (10 min)

Incubate at 30°C (60 min)

Add ADP-Glo™ reagent

Incubate at room temperature (40 min)

Add Kinase Detection Reagent

Incubate at room temperature (30 min)

Read luminescence

End

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3181960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare serial dilutions of (rac)-CHEMBL333994 in DMSO

Combine inhibitor, enzyme, and substrate in reaction tubes

Prepare CDK2/Cyclin A enzyme solution in kinase buffer Prepare substrate solution in kinase buffer

Prepare [γ-³²P]ATP solution

Initiate reaction by adding [γ-³²P]ATP

Pre-incubate at 30°C (5 min)

Incubate at 30°C (15 min)

Stop reaction by spotting onto P81 paper

Wash P81 paper with phosphoric acid

Measure radioactivity using a scintillation counter

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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